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Compound of Interest

Compound Name: L-741671

Cat. No.: B1674071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling L-741671, also known by its chemical name (2-CHLOROTHIAZOL-

5-YL)METHYLAMINE HYDROCHLORIDE (CAS No. 153471-67-1). The information herein is

compiled to ensure the safety of laboratory personnel and the proper management of this

chemical substance.

Hazard Identification and Safety Summary
L-741671 is classified with the following hazards.[1] All personnel must be familiar with these

risks before handling the compound.

Hazard Classification GHS Hazard Statement Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1]

Skin Corrosion/Irritation H315 Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation.

[1]

Specific target organ toxicity,

single exposure
H335

May cause respiratory

irritation.[1]
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Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The following PPE should

be worn at all times when handling L-741671:

PPE Category Specification Purpose

Ventilation Chemical Fume Hood
To prevent inhalation of vapors

and dust.[2]

Eye Protection
Chemical Safety Goggles and

Face Shield

To protect eyes and face from

splashes.[3]

Hand Protection Nitrile or Neoprene Gloves

To prevent skin contact.

Gloves should be inspected for

integrity before and during use.

[3][4]

Body Protection Laboratory Coat
To protect from spills and

contamination.[4]

Respiratory Protection
NIOSH-approved respirator

with an organic vapor cartridge

Recommended if working

outside of a fume hood or if

ventilation is inadequate.[4]

Operational Plan: Step-by-Step Handling
Procedures
This section details the procedural workflow for the safe handling of L-741671 from receipt to

disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store L-741671 in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[5]

The container must be tightly sealed and clearly labeled.
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Keep a real-time inventory of the chemical.[6][7]

2. Preparation and Use:

All handling of L-741671, including weighing and solution preparation, must be conducted in

a properly functioning chemical fume hood to minimize inhalation of dust or vapors.[2]

Ensure that an eyewash station and safety shower are readily accessible.[8]

Use designated tools (e.g., spatulas, weighing paper) for handling the solid compound.

Avoid generating dust.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[9]

3. First Aid Measures:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[10]

If on Skin: Remove contaminated clothing immediately. Flush skin with plenty of soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.

[3][10]

If Inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing. If respiratory symptoms occur, seek medical attention.[10]

Disposal Plan
L-741671 is a halogenated organic compound and must be disposed of as hazardous waste.[3]

Do not dispose of it down the drain.

1. Waste Collection:
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All materials contaminated with L-741671, including unused product, reaction byproducts,

and contaminated lab supplies (e.g., pipette tips, gloves, weighing paper), must be collected

in a designated hazardous waste container.[3]

The container must be compatible with the chemical, properly sealed, and clearly labeled

with "Hazardous Waste" and the full chemical name: "(2-CHLOROTHIAZOL-5-

YL)METHYLAMINE HYDROCHLORIDE".[3]

2. Storage of Waste:

Store the hazardous waste container in a designated, well-ventilated, and secure area,

segregated from incompatible materials.

3. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

vermiculite, or a commercial spill kit.[3][11]

Carefully collect the absorbed material and place it in the designated hazardous waste

container.[3]

Clean the spill area with soap and water.[12]

Report all spills to the laboratory supervisor and the institution's environmental health and

safety (EHS) office.[13]

Experimental Workflow and Safety Procedures
The following diagrams illustrate the key workflows for safely handling L-741671.
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Safe Handling Workflow for L-741671
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Spill Response Plan for L-741671

Spill Occurs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

